Cas no 2679-87-0 (2-Ethoxybutane)

2-Ethoxybutane Properties

Names and Identifiers

• Butane, 2-ethoxy-
• sec-Butyl Ethyl Ether
• 2-ethoxybutane
• 2-Ethoxybutan
• 2-ethoxy-butane
• butan-2-yl ethyl ester
• Butane,2-ethoxy
• EINECS 220-234-9
• Ether,sec-butyl ethyl
• ethyl s-butyl ether
• ethyl sec-butyl ether
• FEMA No. 3131
• Ether, sec-butyl ethyl
• sec-C4H9OC2H5
• Aethylather
• sec-butylethyl ether
• FEMA 3131
• VSCUCHUDCLERMY-UHFFFAOYSA-N
• sec-Butyl ethyl ether, AldrichCPR
• FCH1122006
• B2399
• Q27272785
• +Expand

• MDL： MFCD00053773
• InChIKey： VSCUCHUDCLERMY-UHFFFAOYSA-N
• Inchi： 1S/C6H14O/c1-4-6(3)7-5-2/h6H,4-5H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H]
• BRN： 1731313

Computed Properties

• Exact Mass: 102.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 102.104465
• Heavy Atom Count: 7
• Complexity: 35.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 1.82140
• PSA: 9.23000
• Refractive Index: 1.3916 (589.3 nm 20 ºC)
• Boiling Point: 82°C(lit.)
• Melting Point: -105.78°C (estimate)
• Flash Point: -6 ºC(760 Torr),
• FEMA: 3131 | SEC-BUTYL ETHYL ETHER
• Color/Form: Not available
• Solubility: Not available
• Density: 0.760±0.06 g/cm3 (20 ºC 760 Torr),

2-Ethoxybutane Security Information

• Symbol: GHS02
• RTECS：KN4730000
• Hazardous Material transportation number：1179
• Hazard Statement： H225
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：dangerous
• PackingGroup：II
• HazardClass：3

2-Ethoxybutane Customs Data

• HS CODE：2909199090
• Customs Data：

  China Customs Code:

  2909199090

  Overview:

  2909199090. Other acyclic ethers and their halogenated derivatives(Including sulfonation,Nitrosative or nitrosative derivatives). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909199090. other acyclic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether